4-Chloro-7-(2-methoxyethoxy)quinazoline hydrochloride
Cat. No. B8415765
M. Wt: 275.13 g/mol
InChI Key: TWSUOOOGWFHFGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06184225B2
Procedure details
A solution of 7-(2-methoxyethoxy)-3,4-dihydroquinazolin-4-one (500 mg, 2.2 mmol) in thionyl chloride (15 ml) and DMF (0.1 ml) was heated at reflux for 3 hours. The volatiles were removed by evaporation to give 4-chloro-7-(2-methoxyethoxy)quinazoline hydrochloride as a cream solid (520 mg, 83%).
Quantity
500 mg
Type
reactant
Reaction Step One
Yield
83%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][CH2:3][CH2:4][O:5][C:6]1[CH:15]=[C:14]2[C:9]([C:10](=O)[NH:11][CH:12]=[N:13]2)=[CH:8][CH:7]=1.S(Cl)([Cl:19])=O>CN(C=O)C>[ClH:19].[Cl:19][C:10]1[C:9]2[C:14](=[CH:15][C:6]([O:5][CH2:4][CH2:3][O:2][CH3:1])=[CH:7][CH:8]=2)[N:13]=[CH:12][N:11]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
|
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Type
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reactant
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Smiles
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COCCOC1=CC=C2C(NC=NC2=C1)=O
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Name
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|
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Quantity
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15 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
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0.1 mL
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Type
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solvent
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Smiles
|
CN(C)C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 3 hours
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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The volatiles were removed by evaporation
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cl.ClC1=NC=NC2=CC(=CC=C12)OCCOC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 520 mg | |
| YIELD: PERCENTYIELD | 83% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
